Cas no 98631-72-2 ((E)-Caffeoyl Chloride Diacetate)
98631-72-2 structure
Product Name:(E)-Caffeoyl Chloride Diacetate
CAS No:98631-72-2
MF:C13H11ClO5
MW:282.676443338394
CID:1990943
PubChem ID:11832901
Update Time:2025-04-21
(E)-Caffeoyl Chloride Diacetate Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoyl chloride, 3-[3,4-bis(acetyloxy)phenyl]-, (2E)-
- 4-[(1E)-3-Chloro-3-oxo-1-propen-1-yl]-1,2-phenylene diacetate
- 3,4-diacetoxycinnamoyl chloride
- 98631-72-2
- YXWAVXQOQBBLQZ-GQCTYLIASA-N
- 3,4-diacetoxy cinnamoyl chloride
- (E)-4-(3-Chloro-3-oxoprop-1-en-1-yl)-1,2-phenylenediacetate
- (E)-4-(3-Chloro-3-oxoprop-1-en-1-yl)-1,2-phenylene diacetate
- Acetic acid 2-acetoxy-4-(2-chlorocarbonyl-vinyl)-phenyl ester
- 3,4-di-o-acetylcaffeoyl chloride
- [2-acetyloxy-4-[(E)-3-chloro-3-oxoprop-1-enyl]phenyl] acetate
- (E)-Caffeoyl chloride diacetate
- (E)-Caffeoyl Chloride Diacetate
-
- Inchi: 1S/C13H11ClO5/c1-8(15)18-11-5-3-10(4-6-13(14)17)7-12(11)19-9(2)16/h3-7H,1-2H3/b6-4+
- InChI Key: YXWAVXQOQBBLQZ-GQCTYLIASA-N
- SMILES: ClC(/C=C/C1C=CC(=C(C=1)OC(C)=O)OC(C)=O)=O
Computed Properties
- Exact Mass: 282.0295011Da
- Monoisotopic Mass: 282.0295011Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 69.7Ų
Experimental Properties
- PSA: 69.67000
- LogP: 2.31580
(E)-Caffeoyl Chloride Diacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C081760-50mg |
(E)-Caffeoyl Chloride Diacetate |
98631-72-2 | 50mg |
$ 236.00 | 2023-04-18 | ||
| TRC | C081760-100mg |
(E)-Caffeoyl Chloride Diacetate |
98631-72-2 | 100mg |
$ 442.00 | 2023-04-18 | ||
| TRC | C081760-250mg |
(E)-Caffeoyl Chloride Diacetate |
98631-72-2 | 250mg |
$ 1074.00 | 2023-04-18 | ||
| TRC | C081760-500mg |
(E)-Caffeoyl Chloride Diacetate |
98631-72-2 | 500mg |
$ 1200.00 | 2023-09-08 |
(E)-Caffeoyl Chloride Diacetate Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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